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Compound of Interest

Compound Name: Enoxastrobin

Cat. No.: B607329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Enoxastrobin is a broad-spectrum fungicide belonging to the strobilurin class.[1] Its mode of

action involves the inhibition of mitochondrial respiration in fungi by binding to the Quinone

outside (Qo) site of the cytochrome bc1 complex (Complex III), ultimately blocking ATP

synthesis.[1] This specific mode of action makes it a potent agent against a wide range of plant

pathogenic fungi. These application notes provide detailed protocols for the preparation and

application of Enoxastrobin formulations for controlled greenhouse experiments, along with

methods for data collection and analysis.
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Property Value Reference

Chemical Name

methyl (2E)-2-{2-[({[(2E,3E)-4-

(4-chlorophenyl)but-3-en-2-

ylidene]amino}oxy)methyl]phe

nyl}-3-methoxyprop-2-enoate

[2]

CAS Number 238410-11-2 [2][3]

Molecular Formula C₂₂H₂₂ClNO₄ [2][3]

Molecular Weight 399.9 g/mol [3]

Appearance White crystalline solid [1]

Mode of Action

Quinone outside Inhibitor

(QoI); inhibits mitochondrial

respiration at Complex III.

[1]

Table 2: Example Greenhouse Efficacy Trial Results for
Enoxastrobin against Cucumber Powdery Mildew
(Podosphaera xanthii)

Treatment
Application
Rate (mg/L a.i.)

Mean Disease
Severity (%)

Standard
Deviation

Percent
Disease
Control (%)

Untreated

Control
0 85.6 5.2 0.0

Enoxastrobin 50 12.3 2.1 85.6

Enoxastrobin 100 5.7 1.5 93.3

Enoxastrobin 200 2.1 0.8 97.5

Positive Control

(Myclobutanil)
100 8.9 1.9 89.6

a.i. = active ingredient
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Experimental Protocols
Protocol 1: Preparation of Enoxastrobin Stock Solution
(10,000 mg/L)
Materials:

Enoxastrobin (analytical standard, ≥98% purity)

Acetone (analytical grade)

Volumetric flask (100 mL, Class A)

Analytical balance

Magnetic stirrer and stir bar

Fume hood

Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves

Procedure:

Safety Precautions: Perform all steps in a well-ventilated fume hood. Wear appropriate PPE.

Weighing: Accurately weigh 1.00 g of Enoxastrobin analytical standard onto a weigh boat.

Dissolving: Carefully transfer the weighed Enoxastrobin into a 100 mL volumetric flask.

Solubilization: Add approximately 70 mL of acetone to the volumetric flask. Place a magnetic

stir bar in the flask and place it on a magnetic stirrer. Stir until the Enoxastrobin is

completely dissolved.

Volume Adjustment: Once dissolved, remove the flask from the stirrer and rinse the stir bar

with a small amount of acetone, ensuring the rinseate is collected in the flask. Bring the

solution to the 100 mL mark with acetone.
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Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution to a labeled, amber glass bottle and store at 4°C. The

stock solution should be used within a reasonable timeframe and monitored for any signs of

precipitation.

Protocol 2: Preparation of Working Solutions for
Greenhouse Application
Materials:

Enoxastrobin stock solution (10,000 mg/L)

Distilled water

Tween® 20 (or other suitable surfactant)

Graduated cylinders and/or pipettes

Beakers or flasks for mixing

Procedure:

Calculation: Determine the required volume of stock solution needed to achieve the desired

final concentration in the spray volume. The following formula can be used: V₁ = (C₂ * V₂) /

C₁ Where:

V₁ = Volume of stock solution needed

C₁ = Concentration of stock solution (10,000 mg/L)

V₂ = Final volume of spray solution desired

C₂ = Desired final concentration of Enoxastrobin (e.g., 50, 100, 200 mg/L)

Surfactant Addition: To the final volume of distilled water, add a surfactant such as Tween®

20 at a concentration of 0.05% (v/v) to ensure proper wetting and adhesion of the spray
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solution to the plant foliage.

Dilution: Add the calculated volume of the Enoxastrobin stock solution to the water-

surfactant mixture.

Mixing: Stir the working solution thoroughly to ensure even distribution of the active

ingredient. Prepare fresh working solutions on the day of application.

Protocol 3: Greenhouse Application of Enoxastrobin
Materials:

Prepared Enoxastrobin working solutions

Handheld sprayer or other suitable application equipment

Experimental plants (e.g., cucumber plants at the 3-4 true leaf stage)

Untreated control group and positive control group

Randomized block design layout in the greenhouse

Procedure:

Plant Preparation: Ensure all plants are healthy and at a uniform growth stage before

treatment. Water plants as needed before application to avoid stress.

Experimental Design: Arrange plants in a randomized complete block design to minimize the

effects of environmental gradients within the greenhouse.

Application:

Calibrate the sprayer to ensure a consistent and uniform application volume.

Spray the foliage of the plants until runoff, ensuring complete coverage of both upper and

lower leaf surfaces.

Include an untreated control group (sprayed with water and surfactant only) and a positive

control (a standard commercial fungicide for the target disease).
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Post-Application Care: Allow the plants to dry completely before resuming normal watering

schedules. Avoid overhead irrigation to prevent washing off the fungicide.

Inoculation (if applicable): If the experiment involves artificial inoculation with a pathogen,

this is typically done 24 hours after the fungicide application.

Monitoring and Data Collection:

Begin assessing disease severity at regular intervals (e.g., 7, 14, and 21 days post-

inoculation).

Use a standardized disease rating scale (e.g., 0-5 scale or percentage of leaf area

affected).

Collect data on phytotoxicity, if any, by observing for signs of leaf yellowing, necrosis, or

stunting.

Signaling Pathway and Experimental Workflow
The primary mode of action of Enoxastrobin is the disruption of the mitochondrial respiratory

chain in fungi.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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